Cas no 1392227-53-0 (7-Bromo-5-chloro-3H-2-benzofuran-1-one)

• Product Name: 7-Bromo-5-chloro-3H-2-benzofuran-1-one
• CAS No: 1392227-53-0
• MF: C₈H₄BrClO₂
• MW: 247.473160743713
• CID: 2125691
• Update Time: 2023-08-03

7-Bromo-5-chloro-3H-2-benzofuran-1-one Chemical and Physical Properties

Names and Identifiers

• 7-bromo-5-chloroisobenzofuran-1(3H)-one
• LNZJSGKHZDWPFU-UHFFFAOYSA-N
• 7-bromo-5-chloro-2-benzofuran-1(3H)-one
• 7-Bromo-5-chloro-3H-2-benzofuran-1-one

• Inchi： 1S/C8H4BrClO2/c9-6-2-5(10)1-4-3-12-8(11)7(4)6/h1-2H,3H2
• InChI Key： LNZJSGKHZDWPFU-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2COC(C=21)=O)Cl

Computed Properties

• Exact Mass: 245.908
• Monoisotopic Mass: 245.908
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3